N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}thiophene-3-carboxamide

• IUPAC Name: N-[[4-(1-methylbenzimidazol-2-yl)cyclohexyl]methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C20H23N3OS/c1-23-18-5-3-2-4-17(18)22-19(23)15-8-6-14(7-9-15)12-21-20(24)16-10-11-25-13-16/h2-5,10-11,13-15H,6-9,12H2,1H3,(H,21,24)
• InChI Key: LUAFPRWUANBZSO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3CCC(CC3)CNC(=O)C4=CSC=C4
• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol

Description

The compound contains a benzodiazole ring, which is a type of heterocyclic aromatic organic compound. This is a fused ring system made up of a benzene ring and a diazole ring. It also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom.

Molecular Structure Analysis

The benzodiazole and thiophene rings in the compound are aromatic, meaning they have a cyclic, planar structure with delocalized π electrons. This often contributes to the stability of the compound.

Chemical Reactions Analysis

Benzodiazoles and thiophenes can undergo various chemical reactions, including electrophilic substitution and nucleophilic substitution. The exact reactions that this compound can undergo would depend on the specific substituents attached to the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Generally, compounds containing benzodiazole and thiophene rings are stable and may exhibit fluorescence.

Mechanism of Action

Target of Action

AKOS024518473, also known as N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}thiophene-3-carboxamide, F5782-0438, or VU0520413-1, is a voltage-dependent anion channel (VDAC) inhibitor . VDACs are integral membrane proteins that serve as a major pathway for the movement of various metabolites across the mitochondrial outer membrane .

Mode of Action

The compound interacts with its target, the VDAC, by reducing channel conductance . This interaction inhibits selenium-induced VDAC oligomerization, cytochrome C release from mitochondria, and apoptosis . The IC50 values range from 3.3 to 3.6 μM, indicating the concentration of the compound required to inhibit the biological function by half .

Result of Action

The molecular and cellular effects of AKOS024518473’s action involve the inhibition of VDAC oligomerization, prevention of cytochrome C release from mitochondria, and reduction of apoptosis . These effects suggest that the compound could potentially be used in therapeutic contexts where regulation of apoptosis is beneficial, such as in certain neurodegenerative diseases or cancers.

Safety and Hazards

As with any chemical compound, handling “N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}thiophene-3-carboxamide” would require appropriate safety measures. It’s important to avoid direct contact with skin and eyes, and avoid inhaling its dust or vapor.

Future Directions

The future research directions would likely involve studying the properties and potential applications of the compound. This could include investigating its biological activity, its potential use in materials science, or its photophysical properties.